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Compound of Interest

Compound Name: ML604086

Cat. No.: B11831190 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

guide provides essential information and step-by-step procedures for the proper disposal of

ML604086, a selective CCR8 inhibitor.

According to the Safety Data Sheet (SDS) from GlpBio Technology, ML604086 is not classified

as a hazardous substance or mixture[1]. However, it is imperative to follow standard laboratory

safety protocols and local regulations for the disposal of all chemical waste.

Immediate Safety and Handling
Prior to disposal, ensure that appropriate personal protective equipment (PPE) is worn. This

includes, but is not limited to:

Safety glasses

Chemically resistant gloves

Laboratory coat

Disposal Procedures
The disposal of ML604086 and its associated waste must be conducted in accordance with all

applicable federal, state, and local regulations.
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Step 1: Waste Segregation

Properly segregate waste containing ML604086 at the point of generation. Maintain separate,

clearly labeled waste containers for different types of waste.

Waste Type Description Container Type

Solid Waste

Unused or expired ML604086

powder, contaminated

personal protective equipment

(gloves, etc.), weigh boats.

Labeled, sealed container for

chemical waste

Liquid Waste

Solutions containing

ML604086 (e.g., in DMSO or

other solvents), and

contaminated rinseates.

Labeled, sealed, leak-proof

solvent container

Sharps Waste

Needles, syringes, or other

sharp objects contaminated

with ML604086.

Designated, puncture-resistant

sharps container

Step 2: Container Management

Ensure all waste containers are in good condition, compatible with their contents, and securely

sealed to prevent leaks or spills. Each container must be clearly labeled with "ML604086
Waste" and a description of its contents (e.g., "Solid Waste," "Liquid Waste in DMSO").

Step 3: Storage

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials pending disposal.

Step 4: Final Disposal

Arrange for the collection and disposal of ML604086 waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor. Do not dispose of ML604086 down the drain or in standard municipal trash.
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Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of ML604086.
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Caption: Logical workflow for the disposal of ML604086.

There are no specific experimental protocols that dictate unique disposal procedures for

ML604086. The key consideration is the nature of the waste generated (solid, liquid, or sharp)

and adherence to universal precautions for chemical waste management. Always consult your

institution's specific guidelines and the official Safety Data Sheet for any chemical before

handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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